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Get Quote

Irigenin is an O-methylated isoflavone found in various plants. The table below lists its primary natural

sources and basic chemical information.

Source Plant Plant Part Reference / Isolation Context

Belamcanda chinensis (Leopard Lily) Rhizomes [1] [2] [3]

Iris kemaonensis Rhizomes [1]

Iris confusa Rhizomes [4]

Iris germanica Rhizomes [5]

Iris domestica Not Specified [5]

Iris kashmiriana Not Specified [6]

Property Description

IUPAC Name 5,7-Dihydroxy-3-(3-hydroxy-4,5-dimethoxyphenyl)-6-methoxy-4H-1-

benzopyran-4-one [1]

Chemical Formula C18H16O8 [1] [5]

Molar Mass 360.31 g/mol [1] [7]
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Property Description

CAS Registry
Number

548-76-5 [5] [7]

Extraction and Analysis Methodologies

Extraction efficiency is highly dependent on the solvent polarity, as irigenin and related isoflavones are

poorly soluble in water [2].

Extraction Workflow and Solvent Comparison

A comprehensive study on Belamcanda chinensis established a clear workflow and demonstrated significant

differences between extraction solvents [2]. The process involves sample preparation, extraction, and

chemical profiling via HPLC with multivariate analysis.
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Figure 1. Experimental workflow for irigenin extraction and analysis

The choice of solvent creates distinct chemical profiles. A comparison of key parameters is below:

Parameter Aqueous Extract Ethanol Extract

Overall Chemical
Profile

Distinctly different from ethanol extracts

[2].

Distinctly different from aqueous

extracts [2].

Yield of Principal
Isoflavones

Lower [2]. Higher [2].

Recommended for
Efficacy

Not recommended due to poor solubility

and lower yield of active compounds [2].

Recommended for higher

bioavailability and efficacy [2].

Chromatographic Isolation and Purification

For obtaining pure irigenin from a complex plant extract, the following protocol can be used based on the

isolation from Iris confusa [4]:

Initial Fractionation: The crude extract is first separated into a polar fraction (PF) and a non-polar
fraction (NPF) using liquid-liquid partitioning.

Vacuum Liquid Chromatography (VLC): The PF, containing irigenin, is subjected to VLC packed
with silica gel H 60.

Further Purification: The output from VLC is further purified using a combination of ion-exchange
resin (Diaion HP-20), Sephadex LH-20, and silica gel 60 columns.

Monitoring: The separation is monitored by Thin-Layer Chromatography (TLC) on silica gel 60 F₂₅₄

plates using a solvent system of methylene chloride: methanol: formic acid (85:15:0.2 v/v/v). Spots

are visualized under UV light before and after exposure to ammonia vapor [4].

Rationale and Pharmacological Relevance

The significant effort in optimizing irigenin extraction is driven by its promising and diverse bioactivities,

which are summarized below.
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Pharmacological
Activity

Proposed Mechanism of Action Key Findings / Experimental Models

Anticancer

- Anti-metastatic (Lung
Ca.)

Binds C-C loop of Fibronectin
EDA, blocking α9β1/α4β1 integrin

interaction [6] [7].

Inhibited migration & invasion of
A549/NCI-H522 cells (IC₅₀: ~60 µM); in
silico ΔG: -10.04 kcal/mol [6].

- Glioblastoma Suppresses YAP/β-catenin

signaling [8].

Induced G2/M arrest & apoptosis;

inhibited proliferation & migration in
DBTRG, C6 cells (IC₅₀: ~50 µM) [8].

- Gastric Cancer Sensitizes to TRAIL-induced
apoptosis [7].

Increased pro-apoptotic molecules [7].

Anti-Helicobacter
pylori

Inhibits H. pylori inosine-5'-
monophosphate dehydrogenase

(HpIMPDH) [4].

MIC of polar fraction: 62.50 µg/mL;
Irigenin IC₅₀ vs. HpIMPDH: 2.07 µM

(selective over human) [4].

Anti-inflammatory &
Antioxidant

Activates Nrf2/HO-1 pathway [9]. Reduced IL-6, TNF-α, COX-2; alleviated

osteoarthritis in rat model [9].

Cardioprotective Upregulates miR-425, inhibiting

RIPK1 [3].

Alleviated apoptosis, oxidative stress,

and inflammation in doxorubicin-induced
cardiotoxicity models [3].

Key Takeaways for Researchers

Optimize Extraction with Ethanol: For preclinical research requiring high compound yield and
bioactivity, ethanol extraction is superior to traditional water decoction [2].

Employ a Multi-Technique Approach: A combination of VLC, flash chromatography, and preparative
TLC is effective for isolation [4]. Purity and identity should be confirmed using HPLC, MS, and NMR

[2].
Consider its Glycoside Form: Iridin is the 7-glucoside of irigenin [1] [10]. The metabolic conversion

between iridin and irigenin aglycone in vivo is a relevant factor for bioavailability and drug design
[10].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
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